Cas no 142439-10-9 (1(2H)-Isoquinolinone, 2-(3,3-dimethylbutyl)octahydro-, trans-)

1(2H)-Isoquinolinone, 2-(3,3-dimethylbutyl)octahydro-, trans- structure
142439-10-9 structure
Product Name:1(2H)-Isoquinolinone, 2-(3,3-dimethylbutyl)octahydro-, trans-
CAS No:142439-10-9
MF:C15H27NO
MW:237.380984544754
CID:3736712
Update Time:2025-04-11

1(2H)-Isoquinolinone, 2-(3,3-dimethylbutyl)octahydro-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 2-(3,3-dimethylbutyl)octahydro-, trans-
    • 1(2H)-Isoquinolinone, 2-(3,3-dimethylbutyl)octahydro-, trans- (9CI)
    • Inchi: 1S/C15H27NO/c1-15(2,3)9-11-16-10-8-12-6-4-5-7-13(12)14(16)17/h12-13H,4-11H2,1-3H3/t12-,13+/m1/s1
    • InChI Key: OZQMGKPMZYDOFQ-OLZOCXBDSA-N
    • SMILES: C1(=O)[C@]2([H])[C@]([H])(CCCC2)CCN1CCC(C)(C)C

Experimental Properties

  • Density: 0.950±0.06 g/cm3(Predicted)
  • Boiling Point: 354.8±11.0 °C(Predicted)
  • pka: -0.46±0.20(Predicted)
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